(Z)-ethyl 2-(2-((4-acetylbenzoyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: ethyl 2-[2-(4-acetylbenzoyl)imino-6-fluoro-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H17FN2O4S/c1-3-27-18(25)11-23-16-9-8-15(21)10-17(16)28-20(23)22-19(26)14-6-4-13(5-7-14)12(2)24/h4-10H,3,11H2,1-2H3
• InChI Key: NCNNZWIJGRRBPV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C20H17FN2O4S
• Molecular Weight: 400.4 g/mol

Description

Isothiazolinones are a class of heterocycles used as biocides in numerous personal care products and other industrial applications. They are structurally related to isothiazole.

Synthesis Analysis

Isothiazolinones can be prepared on an industrial scale by the ring-closure of 3-mercaptopropanamides. These in turn are produced from acrylic acid via the 3-mercaptopropionic acid.

Molecular Structure Analysis

Isothiazolinone is an organic compound with the formula (CH)2SN(H)CO. It is a white solid.

Chemical Reactions Analysis

The antimicrobial activity of isothiazolinones is attributed to their ability to inhibit life-sustaining enzymes, specifically those enzymes with thiols at their active sites.

Physical And Chemical Properties Analysis

Isothiazolinone is a white solid with a melting point of 74–75 °C. Its chemical formula is C3H3NOS and its molar mass is 101.127.

Mechanism of Action

Isothiazolinones form mixed disulfides upon treatment with such species.

Safety and Hazards

Isothiazolinones have attracted much attention for their allergenic properties, e.g., contact dermatitis. They are also fatal if inhaled, toxic if swallowed, toxic in contact with skin, cause severe skin burns and eye damage, and are very toxic to aquatic life.

Future Directions

Due to their widespread use and potential hazards, there is ongoing research into safer alternatives and regulations for isothiazolinones.